Cas no 665023-36-9 (2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid)

2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid structure
665023-36-9 structure
Product Name:2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
CAS No:665023-36-9
MF:C15H10N2O4
MW:282.250903606415
CID:964111
PubChem ID:4915325
Update Time:2025-04-19

2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Carboxyphenyl)-1H-benzimidazole-5-carboxylic acid
    • 2-(2-carboxyphenyl)-3H-benzimidazole-5-carboxylic acid
    • 2-(2-CARBOXYPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
    • 665023-36-9
    • 2-(2-Carboxyphenyl)-1H-benzimidazole-6-carboxylic acid
    • DTXSID90406799
    • Inchi: 1S/C15H10N2O4/c18-14(19)8-5-6-11-12(7-8)17-13(16-11)9-3-1-2-4-10(9)15(20)21/h1-7H,(H,16,17)(H,18,19)(H,20,21)
    • InChI Key: DFKNWFVODJGBSN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C1=NC2C=CC(C(=O)O)=CC=2N1)=O

Computed Properties

  • Exact Mass: 282.06400
  • Monoisotopic Mass: 282.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.28000
  • LogP: 2.62630
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